3-(4-((5-isopropyl-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(2-methyl-5-propan-2-ylphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C21H26N6O2S/c1-16(2)18-6-5-17(3)19(15-18)30(28,29)26-13-11-25(12-14-26)20-7-8-21(24-23-20)27-10-4-9-22-27/h4-10,15-16H,11-14H2,1-3H3
• InChI Key: UQMZYENKZIYBSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)C)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C21H26N6O2S
• Molecular Weight: 426.5 g/mol

Description

3-(4-((5-isopropyl-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C21H26N6O2S and its molecular weight is 426.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of bioactive sulfonamide and amide derivatives incorporating piperazine and imidazo[1,2-b]pyridazine moieties, including structures similar to the compound of interest, has been reported. These derivatives were screened for antimicrobial activity against both gram-positive and gram-negative bacteria, as well as for antifungal and antimalarial activity (Bhatt, Kant, & Singh, 2016). Similarly, heterocyclic compounds based on 3-methyl 1-phenyl-5-benzene sulfonamido pyrazole have been synthesized, demonstrating significant antimicrobial properties (El‐Emary, Al-muaikel, & Moustafa, 2002).

Antitrypanosomal Activity

Compounds incorporating pyrazolo[1,5-alpha]pyrimidines and similar structures have been synthesized and evaluated for their in vivo antitrypanosomal activity, revealing notable structure-activity relationships. Modifications to the compound's structure significantly influenced both in vivo and in vitro activities against Trypanosoma cruzi (Novinsion et al., 1976).

Hypoglycemic Activity

Research on alkyl- and halo-substituted 8-(1-piperazinyl)imidazo[1,2-a]pyrazines has revealed their potential as hypoglycemic agents. These compounds were evaluated for their affinity to adrenergic receptors and their effectiveness in lowering blood glucose levels in insulin-resistant hyperglycemic mice. The study highlighted the importance of specific substitutions for enhancing the compounds' hypoglycemic potency (Meurer et al., 1992).

Antibacterial Agents

Novel heterocyclic compounds containing a sulfonamido moiety have been developed as potential antibacterial agents. The synthesis of these compounds involved the reaction of a precursor with active methylene compounds, resulting in pyran, pyridine, and pyridazine derivatives, which were tested for antibacterial activity, with several compounds exhibiting high activities (Azab, Youssef, & El-Bordany, 2013).